Cas no 21533-04-0 ((E)-N-(3,4-diethoxybenzyl)(imino)methanediaminium sulfate)

• Product name: (E)-N-(3,4-diethoxybenzyl)(imino)methanediaminium sulfate
• CAS No: 21533-04-0
• MF: C₁₂H₂₁N₃O₆S
• MW: 335.376641988754
• CID: 1401952
• PubChem ID: 135618145

(E)-N-(3,4-diethoxybenzyl)(imino)methanediaminium sulfate Chemical and Physical Properties

Names and Identifiers

• (E)-N-(3,4-diethoxybenzyl)(imino)methanediaminium sulfate
• (C-azaniumylcarbonimidoyl)-[(3,4-diethoxyphenyl)methyl]azanium,sulfate
• 21533-04-0
• 1-(3,4-Diethoxybenzyl)guanidine sulfate (2:1)
• GUANIDINE, 1-(3,4-DIETHOXYBENZYL)-, SULFATE (2:1)

• Inchi： InChI=1S/C12H19N3O2.H2O4S/c1-3-16-10-6-5-9(8-15-12(13)14)7-11(10)17-4-2;1-5(2,3)4/h5-7H,3-4,8H2,1-2H3,(H4,13,14,15);(H2,1,2,3,4)
• InChI Key： SQNJMJUIQBQMOY-UHFFFAOYSA-N
• SMILES： CCOC1=C(C=C(C=C1)C[NH2+]C(=[NH2+])N)OCC.[O-]S(=O)(=O)[O-]

Computed Properties

• Exact Mass: 335.11523
• Monoisotopic Mass: 335.11510657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 293
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175Ų

Experimental Properties

• PSA: 166.82